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Introduction: The Imperative of Quantum Efficiency
in OLED Technology
Organic Light-Emitting Diodes (OLEDs) have transitioned from a promising laboratory curiosity

to a dominant technology in displays and solid-state lighting. At the heart of their performance

lies a critical parameter: quantum efficiency (QE). This metric dictates the fundamental

efficiency of converting electrical energy into light. For researchers in materials science and

drug development exploring novel emissive compounds, an accurate and comprehensive

understanding of QE is not merely a final characterization step but a crucial driver of the

design-synthesis-testing cycle.

This application note provides a detailed guide to the principles and experimental protocols for

measuring quantum efficiency in OLEDs. We will delve beyond a superficial description of
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procedures, offering insights into the underlying physics and the rationale behind specific

experimental choices. Our focus is on establishing a robust and self-validating measurement

framework, essential for generating high-quality, reproducible data.

Deconstructing Quantum Efficiency: From Internal
Processes to External Emission
The overall efficiency of an OLED is a product of several interdependent factors. A nuanced

understanding of these components is paramount for accurate measurement and

interpretation.

Internal vs. External Quantum Efficiency
Internal Quantum Efficiency (IQE): This represents the ratio of photons generated within the

emissive layer to the number of electrons injected into the device. It is the most direct

measure of the intrinsic efficiency of the light-generation process.

External Quantum Efficiency (EQE): This is the ratio of photons emitted from the device into

the viewing hemisphere to the number of injected electrons.[1][2] It is the "real-world"

efficiency that is ultimately measured and is always lower than the IQE due to optical losses.

[3]

The relationship between IQE and EQE is defined by the outcoupling efficiency (η_out), which

quantifies the fraction of internally generated photons that can escape the device.[4]

EQE = IQE * η_out

The Four Pillars of Internal Quantum Efficiency
The IQE itself is a composite parameter governed by four key factors:

IQE = γ * η_r * Φ_PLQY * η_S/T

γ (Charge Balance Factor): This represents the ratio of recombining electrons and holes to

the total number of injected electrons and holes. A value of 1 indicates perfect charge

balance, where every injected electron finds a hole to recombine with, and vice versa.[5]

Achieving good charge balance is a critical aspect of device engineering.[6][7]
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η_r (Radiative Exciton Fraction): In OLEDs, the recombination of electrons and holes forms

excitons, which are bound electron-hole pairs.[8] According to spin statistics, 25% of these

are singlet excitons and 75% are triplet excitons in fluorescent emitters.[8][9]

Phosphorescent and Thermally Activated Delayed Fluorescence (TADF) emitters can

harvest triplet excitons, theoretically allowing η_r to approach 100%.[10][11]

Φ_PLQY (Photoluminescence Quantum Yield): This is the intrinsic property of the emissive

material and represents the fraction of excitons that decay radiatively (i.e., produce a photon)

versus non-radiatively (e.g., through heat dissipation).[12]

η_S/T (Singlet-Triplet Factor): This factor accounts for the efficiency of harvesting both

singlet and triplet excitons. For fluorescent emitters, this is typically 0.25. For

phosphorescent and TADF emitters, this can approach 1.[10][13]

The following diagram illustrates the relationship between these key efficiency parameters.
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Caption: Relationship between Internal and External Quantum Efficiency.

Experimental Protocols for Quantum Efficiency
Measurement
A comprehensive assessment of an OLED's quantum efficiency requires a multi-faceted

approach, combining direct measurement of the external quantum efficiency with techniques to

probe the internal quantum efficiency components.

Measuring External Quantum Efficiency (EQE)
The most accurate and widely accepted method for measuring EQE is using an integrating

sphere.[14][15] An integrating sphere is a hollow spherical cavity with a highly reflective, diffuse

inner coating (e.g., Barium Sulfate or PTFE) that spatially integrates all the light emitted from

the device.[16][17]

Integrating Sphere: The size should be appropriate for the device under test.[18][19]

Calibrated Spectrometer/Photodiode: To measure the spectral radiance and total optical

power.

Source Measure Unit (SMU): To apply a precise current/voltage and measure the electrical

characteristics.

Device Mount: To hold the OLED at the center of the sphere or at a port. It is crucial to cover

the edges of the device to prevent wave-guided light from escaping and artificially inflating

the EQE measurement.[20]

System Calibration: Calibrate the integrating sphere and detector system using a standard

lamp with a known luminous flux.

Device Mounting: Mount the OLED device inside the integrating sphere. Ensure that only

forward-emitted light is collected.

Electrical Connection: Connect the SMU to the device.
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Data Acquisition:

Apply a stepped current or voltage sweep using the SMU.

At each step, record the current, voltage, and the optical power measured by the detector.

The spectrometer will provide the electroluminescence spectrum.

EQE Calculation: The EQE at each data point is calculated using the following formula:

EQE (%) = (Number of photons emitted per second / Number of electrons injected per

second) * 100

EQE (%) = ((P_opt * λ) / (h * c)) / (I / e) * 100

Where:

P_opt is the measured optical power (W)

λ is the peak emission wavelength (m)

h is Planck's constant (6.626 x 10^-34 J·s)

c is the speed of light (3.00 x 10^8 m/s)

I is the injection current (A)

e is the elementary charge (1.602 x 10^-19 C)

The following diagram outlines the experimental workflow for EQE measurement.
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Caption: Experimental workflow for EQE measurement.
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Probing the Components of Internal Quantum Efficiency
(IQE)
Determining the IQE requires a combination of experimental techniques and optical modeling.

The PLQY of the emissive material is typically measured in solution or thin film form using a

dedicated PLQY spectrometer, which also utilizes an integrating sphere. The relative method,

comparing the photoluminescence of the sample to a well-characterized standard (e.g., quinine

sulfate), is commonly employed.

While direct measurement of the charge balance factor is challenging, transient

electroluminescence (Tr-EL) is a powerful technique to qualitatively and semi-quantitatively

assess it.[21][22] By applying a voltage pulse and observing the turn-on and turn-off behavior

of the electroluminescence, one can gain insights into charge carrier mobility, trapping, and

recombination dynamics.[23][24] An overshoot in the EL signal upon voltage application can

indicate an initial imbalance in charge injection, while a delayed decay can suggest the

presence of trapped charges.[21]

The outcoupling efficiency is primarily limited by total internal reflection at the interfaces

between layers with different refractive indices and absorption within the device.[25][26] It can

be determined through:

Optical Modeling: Using software packages that employ algorithms based on the dipole

emission model, one can simulate the outcoupling efficiency based on the device

architecture, layer thicknesses, and refractive indices of the materials.[27]

Angular-Dependent Electroluminescence Spectroscopy: By measuring the emission

spectrum at different viewing angles, one can obtain a "fingerprint" of the emitter's dipole

orientation and position within the emissive layer.[28][29][30] This data can then be fit using

optical models to extract the outcoupling efficiency.[31][32]

The following table summarizes typical quantum efficiency values for different classes of OLED

emitters.
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Emitter Type
Typical Max EQE
(%)

Theoretical IQE
Limit (%)

Key Mechanism

Fluorescent 5 - 10 25
Emits from singlet

excitons only.[8]

Phosphorescent > 20 100

Harvests triplet

excitons via

intersystem crossing.

[10]

TADF > 20 100

Harvests triplet

excitons via reverse

intersystem crossing.

[9][33]

Device Fabrication and Considerations for Accurate
Measurements
The quality and consistency of the fabricated OLED devices are paramount for obtaining

meaningful quantum efficiency data.

Protocol for OLED Fabrication (Reference Device):
This protocol outlines the fabrication of a simple bottom-emitting OLED on a pre-patterned

Indium Tin Oxide (ITO) substrate.[34]

Substrate Cleaning: Thoroughly clean the ITO substrate sequentially with detergent,

deionized water, acetone, and isopropanol in an ultrasonic bath. Dry with a nitrogen gun.

Hole Injection Layer (HIL) Deposition: Spin-coat a layer of PEDOT:PSS (e.g., AI 4083) onto

the ITO substrate and anneal.

Emissive Layer (EML) Deposition: In an inert atmosphere (glovebox), spin-coat the emissive

material dissolved in an appropriate solvent (e.g., toluene). The concentration will determine

the film thickness.
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Cathode Deposition: Transfer the substrate to a thermal evaporator. Deposit a low work

function metal (e.g., LiF/Al or Ca/Al) as the cathode.

Encapsulation: Encapsulate the device with a glass slide and UV-curable epoxy to protect it

from atmospheric moisture and oxygen.

Data Interpretation and Troubleshooting
Low EQE:

Poor Charge Balance: Investigate the energy levels of the transport layers and consider

adjusting their thicknesses.[35]

Low PLQY: The emissive material itself may be inefficient.

Inefficient Outcoupling: The device architecture may be trapping a significant amount of

light. Consider optical modeling to optimize layer thicknesses.

Efficiency Roll-off: A decrease in EQE at high current densities can be caused by several

factors, including triplet-triplet annihilation, triplet-polaron quenching, and charge imbalance.

[22]

Inconsistent Results: This often points to issues with device fabrication, such as variations in

layer thickness or contamination.

Conclusion
The accurate measurement of quantum efficiency is a cornerstone of OLED research and

development. By employing a systematic approach that combines direct EQE measurements

with techniques to probe the underlying internal efficiency factors, researchers can gain a

comprehensive understanding of their materials and devices. This detailed application note

provides the foundational knowledge and protocols to establish a robust and reliable quantum

efficiency characterization workflow, ultimately accelerating the discovery and optimization of

next-generation OLED materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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